Cas no 1227565-92-5 (3-Chloro-6-hydroxypyridine-2-acetonitrile)

• Product Name: 3-Chloro-6-hydroxypyridine-2-acetonitrile
• CAS No: 1227565-92-5
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• CID: 4801051
• Update Time: 2025-10-28

3-Chloro-6-hydroxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-hydroxypyridine-2-acetonitrile

• Inchi： 1S/C7H5ClN2O/c8-5-1-2-7(11)10-6(5)3-4-9/h1-2H,3H2,(H,10,11)
• InChI Key： UHHATSHKDOWJCN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(NC=1CC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 0.2
• Topological Polar Surface Area: 52.9

Additional information on 3-Chloro-6-hydroxypyridine-2-acetonitrile

3-Chloro-6-hydroxypyridine-2-acetonitrile

The compound 3-Chloro-6-hydroxypyridine-2-acetonitrile (CAS No. 1227565-92-5) is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a chlorine atom at position 3, a hydroxyl group at position 6, and an acetonitrile group at position 2. The combination of these functional groups makes it a versatile building block for the synthesis of advanced chemical compounds.

Recent studies have highlighted the potential of 3-Chloro-6-hydroxypyridine-2-acetonitrile in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a precursor for the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and anticancer drug discovery. The hydroxyl group at position 6 plays a crucial role in enhancing the compound's reactivity, making it an ideal candidate for further functionalization.

The synthesis of 3-Chloro-6-hydroxypyridine-2-acetonitrile involves a multi-step process that combines nucleophilic substitution and oxidation reactions. The acetonitrile group at position 2 is introduced via a cyanation reaction, while the hydroxyl group is generated through selective oxidation of an intermediate pyridine derivative. This process ensures high purity and structural integrity, which are essential for its use in downstream applications.

In terms of physical properties, 3-Chloro-6-hydroxypyridine-2-acetonitrile exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in various organic reactions, including Suzuki coupling and Heck reactions, where it serves as a valuable substrate for cross-coupling chemistry.

One of the most promising applications of 3-Chloro-6-hydroxypyridine-2-acetonitrile lies in its role as an intermediate in the synthesis of heterocyclic compounds. By leveraging its reactive functional groups, chemists can construct complex molecular frameworks with tailored properties. For instance, recent research has demonstrated its utility in the construction of pyrimidine derivatives, which are known for their potential as kinase inhibitors in cancer therapy.

Moreover, the presence of both chlorine and hydroxyl groups in the molecule introduces additional versatility to its reactivity. The chlorine atom at position 3 can act as an electron-withdrawing group, influencing the electronic properties of the pyridine ring and facilitating various substitution reactions. This dual functionality makes 3-Chloro-6-hydroxypyridine-2-acetonitrile a valuable tool in medicinal chemistry research.

From an environmental perspective, 3-Chloro-6-hydroxypyridine-2-acetonitrile has been shown to exhibit low toxicity under standard laboratory conditions. However, its handling requires adherence to standard safety protocols to ensure minimal exposure risks. Its stability under normal storage conditions further enhances its suitability for large-scale chemical synthesis.

In conclusion, 3-Chloro-6-hydroxypyridine-2-acetonitrile (CAS No. 1227565-92-5) is a versatile and highly functionalized compound with wide-ranging applications in organic synthesis and drug discovery. Its unique structure, combined with recent advancements in synthetic methodologies, positions it as a key player in the development of innovative chemical entities with therapeutic potential.